methanesulfonic acid 1-methyl-1H-pyrazol-4-ylmethyl ester

• Molecular Formula: C6H10N2O3S
• Molecular Weight: 190.22 g/mol
• IUPAC Name: (1-methylpyrazol-4-yl)methyl methanesulfonate
• InChI: InChI=1S/C6H10N2O3S/c1-8-4-6(3-7-8)5-11-12(2,9)10/h3-4H,5H2,1-2H3
• InChI Key: OXFUTDJGQYNMRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)COS(=O)(=O)C

Description

Methanesulfonic acid 1-methyl-1H-pyrazol-4-ylmethyl ester is a useful research compound. Its molecular formula is C6H10N2O3S and its molecular weight is 190.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a partial suspension of (1-methyl-1H-pyrazol-4-yl)methanol (75 mg, 0.67 mmol) in CH2Cl2 (4 mL) at 0° C. was added triethylamine (0.19 mL, 1.34 mmol) followed by methanesulfonyl chloride (57 μL, 0.74 mmol). The cloudy reaction mixture was stirred at 0° C. for 1 h then quenched with water and extracted with CH2Cl2. The organics were dried over MgSO4 and concentrated to give 110 mg of methanesulfonic acid 1-methyl-1H-pyrazol-4-ylmethyl ester a colorless oil which was used without further purification.